Cas no 1261365-92-7 (5-Chloro-4-(dimethoxymethyl)-1h-pyrrolo-2,3-bpyridine)

• Product Name: 5-Chloro-4-(dimethoxymethyl)-1h-pyrrolo-2,3-bpyridine
• CAS No: 1261365-92-7
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• MDL: MFCD18374129
• CID: 1077654
• PubChem ID: 329772074
• Update Time: 2025-11-04

5-Chloro-4-(dimethoxymethyl)-1h-pyrrolo-2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(dimethoxymethyl)-1H-pyrrolo-[2,3-b]pyridine
• 5-chloro-4-(dimethoxymethyl)-1H-pyrrolo[2,3-b]pyridine
• DTXSID90679108
• AKOS015848342
• CS-0443507
• 1261365-92-7
• 5-Chloro-4-(dimethoxymethyl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• 5-Chloro-4-(dimethoxymethyl)-7H-pyrrolo[2,3-b]pyridine
• MFCD18374129
• 5-Chloro-4-(dimethoxymethyl)-1h-pyrrolo-2,3-bpyridine

• MDL： MFCD18374129
• Inchi： 1S/C10H11ClN2O2/c1-14-10(15-2)8-6-3-4-12-9(6)13-5-7(8)11/h3-5,10H,1-2H3,(H,12,13)
• InChI Key： WVGJKUQSSTUXRQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(C=CN2)=C1C(OC)OC

Computed Properties

• Exact Mass: 226.05100
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• PSA: 47.14000
• LogP: 2.50770

5-Chloro-4-(dimethoxymethyl)-1h-pyrrolo-2,3-bpyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-Chloro-4-(dimethoxymethyl)-1h-pyrrolo-2,3-bpyridine

5-Chloro-4-(dimethoxymethyl)-1H-pyrrolo[2,3-b]pyridine: A Comprehensive Overview

5-Chloro-4-(dimethoxymethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261365-92-7) is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are known for their versatile applications in drug design and advanced materials. The pyrrolo[2,3-b]pyridine core of this molecule provides a rigid and planar structure, which is advantageous for various chemical and biological interactions.

The chloro substituent at the 5-position of the pyrrolopyridine ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This feature is particularly useful in tuning the reactivity and selectivity of the compound in different chemical environments. Additionally, the dimethoxymethyl group at the 4-position introduces steric bulk and enhances solubility, making it more amenable for use in biological systems.

Recent studies have highlighted the potential of 5-Chloro-4-(dimethoxymethyl)-1H-pyrrolo[2,3-b]pyridine as a building block for constructing bioactive molecules. Researchers have demonstrated its ability to act as a scaffold for designing inhibitors of various enzymes, including kinases and proteases. The compound's ability to form hydrogen bonds and π-π interactions with biomolecules makes it an attractive candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired level of functional group compatibility. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

The application of 5-Chloro-4-(dimethoxymethyl)-1H-pyrrolo[2,3-b]pyridine extends beyond drug discovery. Its unique electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Studies have shown that incorporating this compound into conjugated polymers can enhance charge transport properties, leading to improved device performance.

Furthermore, this compound has been explored as a photosensitizer in photodynamic therapy (PDT). Its ability to absorb light in the visible region and generate reactive oxygen species (ROS) upon light irradiation makes it a potential candidate for treating various cancers. Recent preclinical studies have demonstrated its efficacy in inducing tumor regression in animal models, highlighting its potential as a next-generation PDT agent.

In conclusion, 5-Chloro-4-(dimethoxymethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261365-92-7) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure, combined with recent advances in synthesis and application development, positions it as a valuable tool for addressing pressing challenges in healthcare and technology.